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Compound of Interest

Compound Name: ARN14988

Cat. No.: B605582 Get Quote

Providing essential safety and logistical information for the proper disposal of the acid

ceramidase inhibitor, ARN14988, this document outlines procedural guidance for researchers,

scientists, and drug development professionals. In the absence of a specific Safety Data Sheet

(SDS), this guide synthesizes general best practices for the handling and disposal of novel

research chemicals.

ARN14988 is a potent inhibitor of acid ceramidase (ACDase), an enzyme involved in

sphingolipid metabolism.[1] While its toxicological properties are not fully known, it is imperative

to handle and dispose of this compound with the utmost caution, adhering to established

laboratory safety protocols and local environmental regulations.[2] This guide provides a

framework for the safe management of ARN14988 waste.

Understanding ARN14988: Key Chemical Data
A summary of the available quantitative data for ARN14988 is presented below. This

information is crucial for assessing potential hazards and determining the appropriate disposal

route.
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Property Value Source

CAS Number 1502027-70-4
Echelon Biosciences, Cayman

Chemical

Molecular Formula C₁₆H₂₄ClN₃O₅
Echelon Biosciences, Cayman

Chemical

Molecular Weight 373.83 g/mol Echelon Biosciences

Solubility

Soluble in most organic

solvents (e.g., DMSO, dimethyl

formamide); poorly soluble in

water.

Echelon Biosciences, Cayman

Chemical

Storage Store dry at -20°C.
Echelon Biosciences, Cayman

Chemical

Experimental Protocols: General Handling and
Decontamination
Given that the toxicological and pharmacological properties of ARN14988 are not fully known,

it should be handled as a potentially hazardous substance.[2] Standard laboratory procedures

for handling chemicals of unknown toxicity should be strictly followed.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn at all times.

Lab Coat: A lab coat should be worn to protect from spills.

Decontamination Procedure:

In case of a spill, the following general procedure should be followed:

Alert personnel: Inform others in the immediate area of the spill.
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Containment: If safe to do so, contain the spill using absorbent materials (e.g., vermiculite,

sand, or chemical absorbent pads).

Neutralization: Due to the lack of specific neutralization data, avoid attempting to neutralize

the spill.

Cleanup: Carefully collect the absorbent material and any contaminated debris into a

designated, labeled hazardous waste container.

Surface Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Proper Disposal Procedures for ARN14988
The disposal of ARN14988 must be conducted in accordance with all applicable federal, state,

and local environmental regulations. As a research chemical with unknown long-term

environmental and health effects, it should not be disposed of in the regular trash or down the

drain.

Step-by-Step Disposal Plan:

Waste Segregation:

Solid Waste: Collect unused or expired ARN14988 powder, contaminated PPE (gloves,

etc.), and spill cleanup materials in a dedicated, clearly labeled hazardous waste

container. The container should be made of a material compatible with the chemical and

its solvents.

Liquid Waste: Solutions of ARN14988 in organic solvents (e.g., DMSO) should be

collected in a separate, labeled hazardous waste container for flammable liquids. Aqueous

solutions, if any, should be collected separately. Do not mix incompatible waste streams.

Waste Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("ARN14988"), the primary hazard(s) (e.g., "Toxic," "Irritant" - as a

precaution), and the accumulation start date.
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Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. The EHS department will have

established procedures with licensed hazardous waste disposal vendors.

Documentation:

Maintain a log of all ARN14988 waste generated, including quantities and disposal dates,

as required by your institution and local regulations.

Visualization of the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ARN14988.
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Caption: Workflow for the proper disposal of ARN14988.

Disclaimer: This document provides general guidance based on available information and

standard laboratory safety practices. It is not a substitute for a formal Safety Data Sheet (SDS).

Researchers are strongly encouraged to request a specific SDS for ARN14988 from their

supplier and to consult with their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements. Always prioritize safety and regulatory

compliance in the handling and disposal of all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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